Cas no 123406-37-1 (erythro-Pentaric acid,3-deoxy-, 1,4-lactone (9CI))
123406-37-1 structure
Product Name:erythro-Pentaric acid,3-deoxy-, 1,4-lactone (9CI)
CAS No:123406-37-1
MF:C5H6O5
MW:146.098142147064
CID:104148
PubChem ID:45084664
Update Time:2025-04-18
erythro-Pentaric acid,3-deoxy-, 1,4-lactone (9CI) Chemical and Physical Properties
Names and Identifiers
-
- erythro-Pentaric acid,3-deoxy-, 1,4-lactone (9CI)
- erythro-Pentaric acid, 3-deoxy-, 1,4-lactone (9CI)
- (2S,4R)-4-Hydroxy-5-oxotetrahydrofuran-2-carboxylic acid
- AKOS006386422
- 123406-37-1
-
- Inchi: 1S/C5H6O5/c6-2-1-3(4(7)8)10-5(2)9/h2-3,6H,1H2,(H,7,8)/t2-,3+/m1/s1
- InChI Key: BVZWHKDKWJZNOW-GBXIJSLDSA-N
- SMILES: O1C([C@@H](C[C@H]1C(=O)O)O)=O
Computed Properties
- Exact Mass: 146.02148
- Monoisotopic Mass: 146.02152329g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 83.8Ų
Experimental Properties
- PSA: 83.83
erythro-Pentaric acid,3-deoxy-, 1,4-lactone (9CI) Related Literature
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
123406-37-1 (erythro-Pentaric acid,3-deoxy-, 1,4-lactone (9CI)) Related Products
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